Cas no 1413063-58-7 (4-bromo-1-methyl-1H-Imidazole-2-carboxamide)

4-bromo-1-methyl-1H-Imidazole-2-carboxamide structure
1413063-58-7 structure
Product Name:4-bromo-1-methyl-1H-Imidazole-2-carboxamide
CAS No:1413063-58-7
MF:C5H6BrN3O
MW:204.024639606476
CID:1105877
PubChem ID:71008280
Update Time:2025-04-20

4-bromo-1-methyl-1H-Imidazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1-methyl-1H-Imidazole-2-carboxamide
    • 4-bromo-1-methyl-1H-imidazole-2-carboxylic acid amide
    • 1413063-58-7
    • NTCURBQSPRPREX-UHFFFAOYSA-N
    • SCHEMBL13834891
    • DB-167053
    • Inchi: 1S/C5H6BrN3O/c1-9-2-3(6)8-5(9)4(7)10/h2H,1H3,(H2,7,10)
    • InChI Key: NTCURBQSPRPREX-UHFFFAOYSA-N
    • SMILES: BrC1=CN(C)C(C(N)=O)=N1

Computed Properties

  • Exact Mass: 202.96942g/mol
  • Monoisotopic Mass: 202.96942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 60.9Ų
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.